Cas no 1784857-67-5 (1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl-)

Technical Introduction: 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl-, is a fluorinated indazole derivative featuring a formyl group at the 4-position and a methyl substituent at the 1-position. This compound serves as a versatile intermediate in medicinal chemistry and organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the fluoro group enhances electronic properties and metabolic stability, making it valuable for structure-activity relationship (SAR) studies. Its aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions, enabling the synthesis of diverse heterocyclic scaffolds. The compound is characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic applications.

1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- structure

1784857-67-5 structure

Product Name:1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl-

CAS No:1784857-67-5

MF:C₉H₇FN₂O

MW:178.163085222244

MDL:MFCD28520219

CID:5181762

Update Time:2025-10-29

1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl-
- 5-Fluoro-1-methylindazole-4-carbaldehyde
- MDL： MFCD28520219
- Inchi： 1S/C9H7FN2O/c1-12-9-3-2-8(10)7(5-13)6(9)4-11-12/h2-5H,1H3
- InChI Key： GPSRFEPZYOXOJB-UHFFFAOYSA-N
- SMILES： N1(C)C2=C(C(C=O)=C(F)C=C2)C=N1

1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1186465-0.1g	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	95%	0.1g	$825	2024-07-19
eNovation Chemicals LLC	Y1186465-0.25g	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	95%	0.25g	$1045	2024-07-19
eNovation Chemicals LLC	Y1186465-1g	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	95%	1g	$1650	2024-07-19
Aaron	AR01XFVM-100mg	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	95%	100mg	$357.00	2025-02-12
Aaron	AR01XFVM-250mg	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	95%	250mg	$572.00	2025-02-12
Aaron	AR01XFVM-1g	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	95%	1g	$1428.00	2025-02-12
1PlusChem	1P01XFNA-100mg	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	≥95%	100mg	$830.00	2023-12-20
1PlusChem	1P01XFNA-250mg	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	≥95%	250mg	$1125.00	2023-12-20
1PlusChem	1P01XFNA-1g	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	≥95%	1g	$1478.00	2023-12-20
eNovation Chemicals LLC	Y1186465-0.25g	5-Fluoro-1-methylindazole-4-carbaldehyde	1784857-67-5	95%	0.25g	$1045	2025-02-21

1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- Related Literature

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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

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4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

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Additional information on 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl-

Comprehensive Overview of 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- (CAS No. 1784857-67-5)

1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- (CAS No. 1784857-67-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, researchers are actively exploring the potential of 5-fluoro-1-methyl-1H-indazole-4-carboxaldehyde as a key intermediate or active ingredient.

The molecular structure of 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- features a fluorine atom at the 5-position and a methyl group at the 1-position, which significantly influences its reactivity and binding affinity. These modifications make it a valuable building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in the development of anticancer agents and anti-inflammatory drugs, aligning with the growing focus on precision medicine and personalized treatment options.

In the context of current research trends, 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- is often discussed alongside topics such as small molecule drug discovery and structure-activity relationship (SAR) studies. These areas are of high interest to both academic and industrial researchers, as evidenced by the frequent searches for terms like "indazole derivatives in drug development" and "fluoro-substituted heterocycles" on scientific databases and search engines. The compound's versatility also extends to agrochemical applications, where it is being evaluated for its potential as a pesticide intermediate or herbicide precursor.

From a synthetic chemistry perspective, 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- poses interesting challenges and opportunities. The presence of both electron-withdrawing (fluoro) and electron-donating (methyl) groups requires careful optimization of reaction conditions to achieve high yields and purity. Researchers frequently inquire about "efficient synthesis routes for 5-fluoroindazole derivatives" and "selective functionalization of indazole carboxaldehydes," reflecting the compound's relevance in modern synthetic methodologies.

The analytical characterization of 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality and consistency, especially when used in high-value applications. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing further underscores the importance of robust analytical protocols for compounds like 5-fluoro-1-methyl-1H-indazole-4-carboxaldehyde.

Looking ahead, the demand for 1H-Indazole-4-carboxaldehyde, 5-fluoro-1-methyl- is expected to rise, driven by its potential in cutting-edge therapeutic areas such as immuno-oncology and neurodegenerative disease research. Its compatibility with green chemistry principles, such as atom economy and reduced solvent usage, also positions it favorably in the context of sustainable chemical development. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for innovative solutions to global health and agricultural challenges.